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Compound of Interest

Compound Name:
3-Bromobenzamidine

hydrochloride

Cat. No.: B101722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

3-Bromobenzamidine hydrochloride (CAS No: 16796-52-4). Adherence to these procedures

is critical for ensuring a safe laboratory environment and minimizing exposure risks. This

compound is an irritant and should be handled with care.

Hazard Identification and Safety Precautions
3-Bromobenzamidine hydrochloride is classified with the GHS07 pictogram, indicating that it

can be harmful and is an irritant.[1] It is crucial to understand the potential hazards associated

with this chemical to handle it safely.

Summary of Hazards:

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[2]

Respiratory Irritation: May cause respiratory irritation.[2]

Harmful if Swallowed: The substance is harmful if ingested.[2]
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Precautionary Statements:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][2]

Wash hands and any exposed skin thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[3]

Use only outdoors or in a well-ventilated area.[2][3]

Wear protective gloves, protective clothing, eye protection, and face protection.[2][3]

Personal Protective Equipment (PPE)
The consistent and correct use of appropriate PPE is the primary defense against exposure.

The following table summarizes the required PPE for various procedures involving 3-
Bromobenzamidine hydrochloride.
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Procedure Required Personal Protective Equipment

Weighing and Handling Solid Compound

- Gloves: Chemical-resistant gloves (e.g., nitrile,

neoprene).[4] - Eye Protection: Safety glasses

with side shields or chemical splash goggles.[5]

- Lab Coat: Standard laboratory coat. -

Respiratory Protection: Use in a chemical fume

hood. If not possible, a NIOSH-approved

respirator for dust is recommended.[6]

Preparation of Solutions

- Gloves: Chemical-resistant gloves (e.g., nitrile,

neoprene).[4] - Eye Protection: Chemical splash

goggles and a face shield.[5][7] - Lab Coat:

Chemical-resistant lab coat or apron.[5] -

Respiratory Protection: All work should be

performed in a certified chemical fume hood.[8]

Spill Cleanup

- Gloves: Heavy-duty, chemical-resistant gloves.

- Eye Protection: Chemical splash goggles and

a face shield.[5][7] - Body Protection: Chemical-

resistant suit or apron.[4] - Respiratory

Protection: A full-face respirator with appropriate

cartridges may be necessary depending on the

spill size.[6]

Operational Plan: From Receipt to Use
A systematic approach to handling 3-Bromobenzamidine hydrochloride is crucial for safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents, strong bases, and strong reducing agents.[2]

Keep the container tightly closed.[2] The compound is also light-sensitive.[2]
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2. Experimental Protocol: Solution Preparation

Preparation: Don all required PPE as specified in the table above. Ensure a chemical fume

hood is certified and functioning correctly.

Pre-calculation: Determine the required mass of 3-Bromobenzamidine hydrochloride and

the volume of the solvent needed to achieve the desired concentration.

Weighing: In the chemical fume hood, carefully weigh the required amount of the solid

compound onto a weigh boat. Avoid generating dust.[3]

Dissolution: Transfer the powder to an appropriate container. Using a calibrated pipette, add

the desired solvent to the container.

Mixing: Gently swirl the container to dissolve the compound completely. If necessary, use a

vortex mixer.

Emergency Procedures and First Aid
Immediate and appropriate action is critical in the event of exposure.
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Exposure Route First Aid Measures

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of soap and water for at

least 15 minutes.[2][7] If skin irritation occurs,

get medical advice/attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[2]

Immediately call a poison center or doctor.[6]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[2] If you feel unwell,

call a POISON CENTER or doctor.[2]

Ingestion

Rinse mouth. Do NOT induce vomiting.[2][6]

Call a POISON CENTER or doctor if you feel

unwell.[2]

Disposal Plan
All waste containing 3-Bromobenzamidine hydrochloride must be treated as hazardous

waste.

Solid Waste: Collect any solid waste, including empty containers and contaminated weigh

boats, in a clearly labeled, sealed container for hazardous waste.

Liquid Waste: Collect all solutions containing 3-Bromobenzamidine hydrochloride in a

designated, sealed, and clearly labeled hazardous waste container.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[2][3] Do not discharge into sewers

or waterways.[3]
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Operational Workflow for Handling 3-Bromobenzamidine Hydrochloride
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Caption: Operational Workflow for Handling 3-Bromobenzamidine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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